Cas no 1038-28-4 (13-Ethyl-3-methoxygona-2,5(10)-dien-17β-ol)

• Product Name: 13-Ethyl-3-methoxygona-2,5(10)-dien-17β-ol
• CAS No: 1038-28-4
• MF: C₂₀H₃₀O₂
• MW: 302.451006412506
• CID: 171809
• Update Time: 2025-10-12

13-Ethyl-3-methoxygona-2,5(10)-dien-17β-ol Chemical and Physical Properties

Names and Identifiers

• dl-3-methoxy-13β-ethylgona-2,5(10)-dien-17β-ol
• Levonorgestrel Impurity Q
• (1)-13-Ethyl-3-methoxygona-2,5(10)-dien-17beta-ol
• 13-ethyl-3-methoxy-4,6,7,8,9,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-ol (non-preferred name)
• (8R,9S,13S,14S,17S)-13-ethyl-3-methoxy-1,4,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenant
• 13-Ethyl-3-methoxygona-2,5(10)-dien-17β-ol

• Inchi： 1S/C20H30O2/c1-3-20-11-10-16-15-7-5-14(22-2)12-13(15)4-6-17(16)18(20)8-9-19(20)21/h5,16-19,21H,3-4,6-12H2,1-2H3/t16-,17-,18+,19+,20+/m1/s1
• InChI Key： DKGAZBPXLWEBPI-SLHNCBLASA-N
• SMILES： O[C@H]1CC[C@H]2[C@@H]3CCC4CC(=CCC=4[C@H]3CC[C@@]21CC)OC

Computed Properties

• Exact Mass: 302.2247
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 518
• XLogP3: 3.7
• Topological Polar Surface Area: 29.5

Experimental Properties

• PSA: 29.46